Cas no 181950-57-2 (4-chloroquinolin-7-ol)

4-chloroquinolin-7-ol structure
4-chloroquinolin-7-ol structure
Product Name:4-chloroquinolin-7-ol
CAS No:181950-57-2
MF:C9H6ClNO
MW:179.603041172028
MDL:MFCD09261120
CID:66188
PubChem ID:135729083
Update Time:2025-04-18

4-chloroquinolin-7-ol Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-7-hydroxyquinoline
    • 4-chloro-1H-quinolin-7-one
    • 7-Quinolinol, 4-chloro-
    • 4-chloroquinolin-7-ol
    • RW3162
    • 4-Chloroquinolin-7(1H)-one
    • 4-chloro-7hydroxyquinoline
    • 7-quinolinol, 4-chloro-
    • SQWLNFPPFMFTIC-UHFFFAOYSA-N
    • FCH832443
    • RP24081
    • EN003002
    • AM803398
    • AX8211981
    • AB0044018
    • W39
    • CS-W019012
    • SCHEMBL1043161
    • MFCD09261120
    • EN300-6733033
    • FT-0650785
    • CS-0514102
    • FS-3360
    • SB67809
    • SY026628
    • AKOS006229492
    • 181950-57-2
    • DTXSID20619052
    • A18341
    • J-515132
    • 2383864-74-0
    • DB-014181
    • MDL: MFCD09261120
    • Inchi: 1S/C9H6ClNO/c10-8-3-4-11-9-5-6(12)1-2-7(8)9/h1-5,12H
    • InChI Key: SQWLNFPPFMFTIC-UHFFFAOYSA-N
    • SMILES: ClC1C=CN=C2C=C(C=CC2=1)O

Computed Properties

  • Exact Mass: 179.01400
  • Monoisotopic Mass: 179.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 33.1

Experimental Properties

  • Density: 1.412
  • Boiling Point: 329.3℃ at 760 mmHg
  • Flash Point: 329.3 °C at 760 mmHg
  • Refractive Index: 1.697
  • PSA: 33.12000
  • LogP: 2.59380

4-chloroquinolin-7-ol Security Information

4-chloroquinolin-7-ol Pricemore >>

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4-chloroquinolin-7-ol Production Method

4-chloroquinolin-7-ol Related Literature

  • 1. 120. Cyclic amidines. Part VI. 5- and 7-Substituted 2-amino-4-hydroxyquinolines
    R. Hardman,M. W. Partridge J. Chem. Soc. 1958 614
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